Cas no 2138264-22-7 (1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]-)

• Product Name: 1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]-
• CAS No: 2138264-22-7
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 5302227
• Update Time: 2025-06-28

1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]-

• Inchi： 1S/C13H13N3O4/c17-12(18)11-10(15-8-16-11)6-14-13(19)20-7-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,14,19)(H,15,16)(H,17,18)
• InChI Key： FLTVISDNQOGTBI-UHFFFAOYSA-N
• SMILES： C1NC(C(O)=O)=C(CNC(OCC2=CC=CC=C2)=O)N=1

Additional information on 1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]-

Introduction to 1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]- (CAS No. 2138264-22-7) and Its Emerging Applications in Chemical Biology

1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]-, identified by the CAS number 2138264-22-7, represents a sophisticated organic compound with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to the imidazole family, a heterocyclic structure renowned for its broad spectrum of biological activities. The presence of multiple functional groups, including a carboxylic acid moiety and an amino group modified with a phenylmethoxy carbonyl moiety, endows this molecule with unique chemical properties that make it a valuable scaffold for drug discovery and molecular recognition studies.

The imidazole core is a privileged scaffold in medicinal chemistry due to its ability to mimic the natural binding pockets of enzymes and receptors. Specifically, imidazole derivatives are frequently explored for their interactions with metal ions, which play crucial roles in various biological processes. The carboxylic acid group at the 5-position of the imidazole ring provides a site for further derivatization, enabling the creation of more complex molecules with tailored biological activities. Additionally, the amino group at the 4-position, when coupled with a phenylmethoxy carbonyl (Boc) group, introduces stability and reactivity that are advantageous for synthetic applications.

Recent advancements in chemical biology have highlighted the importance of modulating protein-protein interactions (PPIs) as a strategy for developing novel therapeutics. 1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]- has emerged as a promising candidate for inhibiting PPIs due to its ability to bind to specific protein surfaces and disrupt aberrant interactions. Studies have demonstrated that this compound can interfere with the function of target proteins involved in cancer progression, inflammation, and infectious diseases. The Boc-amino group serves as a handle for further chemical modifications, allowing researchers to optimize binding affinity and selectivity.

The compound's structural features also make it an attractive candidate for use in fragment-based drug design (FBDD). FBDD is an approach that relies on identifying small molecule fragments capable of binding to target proteins with high affinity. These fragments can then be optimized through iterative rounds of synthesis and screening to produce lead compounds. The versatility of 1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]- as a scaffold allows it to be easily modified into libraries of compounds for high-throughput screening (HTS). This has led to several promising hits in early-stage drug discovery campaigns targeting protein kinases and other critical enzymes.

In addition to its role in PPI inhibition, this compound has shown potential in modulating enzyme activity through covalent or non-covalent interactions. The carboxylic acid group can participate in hydrogen bonding or salt bridge interactions with protein residues, while the Boc-amino group can engage in hydrophobic or electrostatic interactions depending on the local environment. Such multifaceted binding modes enhance the compound's ability to interact effectively with biological targets. Moreover, its stability under various conditions makes it suitable for both in vitro and in vivo studies.

Recent research has also explored the use of 1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]- as a tool compound for studying metal ion homeostasis in cells. Imidazole derivatives are known to chelate metal ions such as zinc (Zn²⁺), copper (Cu²⁺), and iron (Fe²⁺/Fe³⁺), which are essential cofactors for numerous enzymes and regulatory proteins. By modulating metal ion levels within cells, this compound can influence various cellular processes, including signal transduction, DNA replication, and oxidative stress responses. Such studies have provided new insights into the mechanisms underlying metal ion-dependent diseases and have opened up avenues for developing targeted therapies.

The synthesis of 1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]- involves multi-step organic transformations that highlight its synthetic utility. Key steps include condensation reactions between appropriately substituted imidazole precursors and amino acid derivatives followed by protection-deprotection strategies involving Boc groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing complex molecular architectures while maintaining high yields and purity. These synthetic methodologies underscore the compound's feasibility as a building block for more elaborate pharmacophores.

The pharmacokinetic properties of 1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]- have been evaluated through preclinical studies aimed at understanding its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Initial data suggest that this compound exhibits reasonable oral bioavailability and metabolic stability under physiological conditions. However, further optimization may be required to improve its pharmacokinetic properties and reduce potential side effects. Computational modeling techniques have been employed to predict how structural modifications might influence ADME profiles without extensive experimental testing.

The growing interest in 1H-Imidazole-5-carboxylic acid, 4-[[[(phenylmethoxy)carbonyl]amino]methyl]- has led to several patents being filed by pharmaceutical companies exploring its therapeutic potential. These patents cover novel derivatives synthesized from this core structure as well as methods for their preparation and use in treating various diseases. Some early clinical trials have begun investigating the efficacy of imidazole-based compounds targeting cancer-related pathways; preliminary results indicate promising activity against certain tumor types while demonstrating acceptable safety margins.

In conclusion,1H-Imidazole-5-carboxylic acid, 4-[[(phenylmethoxy)carbonyl]amino)methyl] (CAS No. 2138264-22-7) is a versatile molecule with significant applications across multiple domains of chemical biology research including PPI inhibition enzyme modulation metal ion homeostasis fragment-based drug design FBDD high-throughput screening HTS covalent modification non-covalent interactions computational modeling ADME toxicology preclinical studies clinical trials cancer research medicinal chemistry organic synthesis heterocyclic chemistry proteomics biochemistry molecular recognition enzyme inhibition receptor binding drug discovery therapeutic development pharmaceutical innovation life sciences academic research industrial applications chemical biology medicinal chemistry drug design small molecules bioactive compounds scaffolds lead optimization target engagement molecular probes